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Compound of Interest

Compound Name: 17:0-20:3 PE-d5
CAS No.: 2342575-53-3
Cat. No.: B15557593
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 17:0-20:3 Phosphatidylethanolamine-d5
(17:0-20:3 PE-db5), a critical internal standard for mass spectrometry-based lipidomics. This
document details supplier information, technical specifications, and established experimental
protocols for its application in quantitative lipid analysis.

Supplier and Product Information

17:0-20:3 PE-d5 is a high-purity, deuterated phospholipid primarily supplied by Avanti Polar
Lipids and distributed through various life science vendors. It is a key component of
comprehensive internal standard mixtures used to ensure accuracy and reproducibility in lipid
quantification.

Key Suppliers
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Supplier

Product Name

Catalog Number

Avanti Polar Lipids

17:0-20:3 PE-d5

A85718 (Previously 856718)

Sigma-Aldrich/MilliporeSigma

17:0-20:3 PE-d5 Avanti

Research™ - A Croda Brand

856718L

MedChemExpress

17:0-20:3 PE-d5

HY-146846S

Technical Specifications

The following table summarizes the key technical data for 17:0-20:3 PE-d5.

Property Value Source
1-heptadecanoyl-2-
eicosatrienoyl-sn- [Avanti Polar Lipids, Sigma-
Synonym

glycero(d5)-3-
phosphoethanolamine

Aldrich]

Molecular Formula C42H73D5N0O8P [Avanti Polar Lipids]
Molecular Weight 761.08 g/mol [Avanti Polar Lipids]
[Avanti Polar Lipids, Sigma-
CAS Number 2936622-54-5 ]
Aldrich]
Purity >99% [Avanti Polar Lipids]
Solution (typically in chloroform ) o )
] ] [Avanti Polar Lipids, Sigma-
Formulation or a dichloromethane:methanol ]
] Aldrich]
mixture)
[Avanti Polar Lipids, Sigma-
Storage Temperature -20°C

Aldrich]

Experimental Protocols

17:0-20:3 PE-d5 is predominantly used as an internal standard in quantitative lipidomics
workflows, particularly those employing liquid chromatography-mass spectrometry (LC-MS). Its
deuterated nature allows it to be distinguished from endogenous, non-deuterated lipids,
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thereby enabling accurate quantification by correcting for variations in sample extraction and
instrument response.

Application as an Internal Standard in Lipidomics

This phospholipid is a component of the UltimateSPLASH™ ONE internal standard mixture
from Avanti Polar Lipids.[1][2] This mixture contains a comprehensive set of 69 deuterated lipid
standards across 15 lipid classes, designed to cover a broad range of lipid species found in
biological samples.[1][2]

The use of a comprehensive internal standard mixture like UltimateSPLASH™ ONE, which
includes 17:0-20:3 PE-d5, is crucial for accurate quantification in large-scale lipidomics studies.

[1]3]

Lipid Extraction Protocol using Methyl-tert-butyl ether
(MTBE)

A widely used method for lipid extraction from biological samples (e.g., plasma, cells, tissues) is
the MTBE method.[3][4] The following is a generalized protocol where an internal standard
mixture containing 17:0-20:3 PE-d5 would be incorporated.

Materials:

» Biological sample (e.g., 25 pL of plasma)

e Methanol (MeOH), pre-chilled

o Methyl-tert-butyl ether (MTBE)

 Internal standard mixture (e.g., UltimateSPLASH™ ONE) in a suitable solvent
o Water (LC-MS grade)

» Vortex mixer

o Centrifuge

Procedure:
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e To 25 pL of the biological sample in a microcentrifuge tube, add a defined volume of the
internal standard mixture.[3]

e Add 231 pL of methanol and 770 pL of MTBE.[3]

» Vortex the mixture thoroughly and incubate at room temperature for 1 hour on an orbital
shaker.[3]

¢ Induce phase separation by adding 192.5 uL of water.[3]
e Incubate for 10 minutes at room temperature.|[3]
o Centrifuge at high speed (e.g., 15,800 x g) for 10 minutes to separate the layers.[3]

» The upper, lipid-containing organic layer is carefully collected for subsequent analysis.

HILIC-MS/MS for Lipid Analysis

Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass
spectrometry (MS/MS) is a powerful technique for separating and quantifying different lipid
classes.[3][5] In this method, lipids are separated based on the polarity of their headgroups.
The co-elution of the internal standard with its corresponding lipid class helps to minimize
analytical variability.[6]

A study on COVID-19 patient plasma utilized a targeted HILIC-MS/MS lipidomics platform
where 17:0-20:3 PE-d5 was one of the internal standards used for the
phosphatidylethanolamine class.[3]

Visualizations

The following diagrams illustrate the experimental workflow for a typical lipidomics experiment
utilizing 17:0-20:3 PE-d5 as an internal standard.
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Caption: General workflow for a lipidomics experiment.
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Caption: MTBE lipid extraction protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: 17:0-20:3 PE-d5 for Advanced
Lipidomics Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557593/docs#technical-guide-17-0-20-3-pe-d5-for-
advanced-lipidomics-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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